Cas no 2169128-83-8 (4-(3,3-Difluorocyclobutyl)pyrrolidine-3-carboxylic acid)

• Product Name: 4-(3,3-Difluorocyclobutyl)pyrrolidine-3-carboxylic acid
• CAS No: 2169128-83-8
• MF: C₉H₁₃F₂NO₂
• MW: 205.20182967186
• CID: 5772185
• PubChem ID: 165790729
• Update Time: 2025-06-10

4-(3,3-Difluorocyclobutyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3,3-difluorocyclobutyl)pyrrolidine-3-carboxylic acid
• EN300-1457655
• 2169128-83-8
• 4-(3,3-Difluorocyclobutyl)pyrrolidine-3-carboxylic acid

• Inchi： 1S/C9H13F2NO2/c10-9(11)1-5(2-9)6-3-12-4-7(6)8(13)14/h5-7,12H,1-4H2,(H,13,14)
• InChI Key： YVZDVXPVFLQFCX-UHFFFAOYSA-N
• SMILES： FC1(CC(C1)C1CNCC1C(=O)O)F

Computed Properties

• Exact Mass: 205.09143498g/mol
• Monoisotopic Mass: 205.09143498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 49.3Ų

Additional information on 4-(3,3-Difluorocyclobutyl)pyrrolidine-3-carboxylic acid

Introduction to 4-(3,3-Difluorocyclobutyl)pyrrolidine-3-carboxylic acid (CAS No. 2169128-83-8)

4-(3,3-Difluorocyclobutyl)pyrrolidine-3-carboxylic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2169128-83-8, belongs to a class of molecules that incorporate a difluorocyclobutyl moiety, which is known for its ability to enhance metabolic stability and binding affinity in drug candidates. The presence of a pyrrolidine ring further adds to its structural complexity, making it a promising scaffold for the development of novel therapeutic agents.

The difluorocyclobutyl group is particularly noteworthy as it introduces fluorine atoms into a cyclic structure, which can significantly influence the electronic properties and interactions of the molecule. Fluorine atoms are widely used in medicinal chemistry due to their ability to modulate lipophilicity, metabolic stability, and binding affinity at biological targets. In the case of 4-(3,3-Difluorocyclobutyl)pyrrolidine-3-carboxylic acid, the dual fluorination at the 3-position of the cyclobutyl ring is expected to confer enhanced binding interactions with biological targets, thereby increasing the compound's efficacy as a potential drug candidate.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have shown that molecules containing difluorocyclobutyl groups often exhibit improved pharmacokinetic properties, including prolonged half-life and reduced susceptibility to enzymatic degradation. This has made them attractive for the development of long-acting drugs and biologics. The pyrrolidine-3-carboxylic acid moiety, on the other hand, is a well-known pharmacophore that has been incorporated into numerous drug candidates targeting various diseases, including neurological disorders and cancer.

One of the most compelling aspects of 4-(3,3-Difluorocyclobutyl)pyrrolidine-3-carboxylic acid is its potential application in the development of small-molecule inhibitors for enzymes involved in critical biological pathways. For instance, research has indicated that this compound may interact with enzymes such as kinases and proteases, which are often implicated in disease processes. By modulating the activity of these enzymes, 4-(3,3-Difluorocyclobutyl)pyrrolidine-3-carboxylic acid could serve as a lead compound for the development of targeted therapies. Additionally, its structural features may allow it to cross the blood-brain barrier more effectively than traditional drug candidates, opening up possibilities for treating central nervous system disorders.

The synthesis of 4-(3,3-Difluorocyclobutyl)pyrrolidine-3-carboxylic acid presents unique challenges due to its complex architecture. However, recent developments in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as transition-metal-catalyzed cross-coupling reactions and fluorination methods have been instrumental in constructing the desired framework efficiently. These advances have not only improved access to this compound but also paved the way for exploring its derivatives as potential drug candidates.

In vitro studies have begun to uncover the biological profile of 4-(3,3-Difluorocyclobutyl)pyrrolidine-3-carboxylic acid, revealing promising preliminary data regarding its interaction with target proteins. Initial assays have shown that this compound exhibits moderate affinity for certain kinases, suggesting its potential as an inhibitor. Further research is ongoing to optimize its potency and selectivity. Additionally, investigations into its pharmacokinetic properties are being conducted to assess its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are crucial for determining whether this compound can progress into clinical development.

The integration of machine learning and artificial intelligence into drug discovery has also accelerated the exploration of compounds like 4-(3,3-Difluorocyclobutyl)pyrrolidine-3-carboxylic acid. Predictive models can now identify promising scaffolds based on their structural features and predict their potential biological activities with remarkable accuracy. This high-throughput approach has allowed researchers to screen vast libraries of compounds efficiently, identifying those with high potential for further development. As a result, 4-(3,3-Difluorocyclobutyl)pyrrolidine-3-carboxylic acid has emerged as a candidate worthy of further investigation.

The future prospects for 4-(3,3-Difluorocyclobutyl)pyrrolidine-3-carboxylic acid are bright, with ongoing research aimed at expanding its therapeutic applications. By leveraging cutting-edge synthetic techniques and computational tools, scientists are poised to develop novel derivatives with enhanced properties. Furthermore, collaborations between academic institutions and pharmaceutical companies are likely to drive innovation in this area. As our understanding of biological pathways continues to grow，the demand for specialized compounds like 4-(3，Difluorocyclobutyl）pyrrolidine - 1 - carboxylic acid will only increase，making it a cornerstone of future therapeutic strategies.